N-ethyl-4-fluoro-3-methoxy-N-(1-pyridin-3-ylethyl)benzenesulfonamide

• IUPAC Name: N-ethyl-4-fluoro-3-methoxy-N-(1-pyridin-3-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C16H19FN2O3S/c1-4-19(12(2)13-6-5-9-18-11-13)23(20,21)14-7-8-15(17)16(10-14)22-3/h5-12H,4H2,1-3H3
• InChI Key: XASYYJGINYKHCQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C(C)C1=CN=CC=C1)S(=O)(=O)C2=CC(=C(C=C2)F)OC
• Molecular Formula: C16H19FN2O3S
• Molecular Weight: 338.4 g/mol

Description

N-ethyl-4-fluoro-3-methoxy-N-(1-pyridin-3-ylethyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamide derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of N-ethyl-4-fluoro-3-methoxy-N-(1-pyridin-3-ylethyl)benzenesulfonamide is not fully understood. However, it is believed to exert its biological activities by interacting with specific molecular targets in cells. For example, in cancer cells, it has been found to inhibit the activity of enzymes involved in DNA replication and cell division. In inflammatory cells, it has been found to suppress the production of pro-inflammatory cytokines by inhibiting the activation of transcription factors. In neuronal cells, it has been found to reduce oxidative stress and inflammation by activating antioxidant enzymes and inhibiting pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-ethyl-4-fluoro-3-methoxy-N-(1-pyridin-3-ylethyl)benzenesulfonamide has been shown to have various biochemical and physiological effects in cells and animals. For example, in cancer cells, it has been found to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth. In inflammatory cells, it has been found to reduce the production of inflammatory cytokines, leading to the suppression of inflammation. In neuronal cells, it has been found to protect against oxidative stress and inflammation, leading to the preservation of neuronal function.

Advantages and Limitations for Lab Experiments

N-ethyl-4-fluoro-3-methoxy-N-(1-pyridin-3-ylethyl)benzenesulfonamide has several advantages and limitations for lab experiments. One advantage is its high potency, which allows for the use of low concentrations in experiments. Another advantage is its selectivity, which allows for the targeting of specific molecular targets in cells. However, a limitation of this compound is its low solubility in water, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-ethyl-4-fluoro-3-methoxy-N-(1-pyridin-3-ylethyl)benzenesulfonamide. One direction is the optimization of its synthesis method to improve the yield and purity of the compound. Another direction is the identification of its molecular targets in cells to better understand its mechanism of action. Additionally, the use of this compound in combination with other drugs or therapies could enhance its therapeutic potential in various diseases. Further studies are also needed to evaluate its safety and efficacy in animal models and clinical trials.

Synthesis Methods

The synthesis of N-ethyl-4-fluoro-3-methoxy-N-(1-pyridin-3-ylethyl)benzenesulfonamide involves the reaction of 4-fluoro-3-methoxybenzenesulfonyl chloride with N-ethyl-N-(3-pyridinylmethyl)amine in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then converted into the final product. The yield of the reaction can be improved by optimizing the reaction conditions, such as the choice of solvent and reaction temperature.

Scientific Research Applications

N-ethyl-4-fluoro-3-methoxy-N-(1-pyridin-3-ylethyl)benzenesulfonamide has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and neurological disorders. In cancer research, this compound has shown promising results as a potential anticancer agent by inhibiting the growth of cancer cells. In inflammation research, it has been found to have anti-inflammatory effects by suppressing the production of inflammatory cytokines. In neurological research, it has been studied for its neuroprotective effects by reducing oxidative stress and inflammation.